4-[(Z)-2-chloro-1-[4-(2-diethylaminoethoxy)phenyl]-2-phenyl-ethenyl]-2 -methoxy-phenol
4-[(Z)-2-chloro-1-[4-(2-diethylaminoethoxy)phenyl]-2-phenyl-ethenyl]-2 -methoxy-phenol
Brand Name:
Vulcanchem
CAS No.:
117095-59-7
VCID:
VC0054291
InChI:
InChI=1S/C27H30ClNO3/c1-4-29(5-2)17-18-32-23-14-11-20(12-15-23)26(27(28)21-9-7-6-8-10-21)22-13-16-24(30)25(19-22)31-3/h6-16,19,30H,4-5,17-18H2,1-3H3/b27-26-
SMILES:
CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC(=C(C=C3)O)OC
Molecular Formula:
C27H30ClNO3
Molecular Weight:
452 g/mol
4-[(Z)-2-chloro-1-[4-(2-diethylaminoethoxy)phenyl]-2-phenyl-ethenyl]-2 -methoxy-phenol
CAS No.: 117095-59-7
Main Products
VCID: VC0054291
Molecular Formula: C27H30ClNO3
Molecular Weight: 452 g/mol
CAS No. | 117095-59-7 |
---|---|
Product Name | 4-[(Z)-2-chloro-1-[4-(2-diethylaminoethoxy)phenyl]-2-phenyl-ethenyl]-2 -methoxy-phenol |
Molecular Formula | C27H30ClNO3 |
Molecular Weight | 452 g/mol |
IUPAC Name | 4-[(Z)-2-chloro-1-[4-[2-(diethylamino)ethoxy]phenyl]-2-phenylethenyl]-2-methoxyphenol |
Standard InChI | InChI=1S/C27H30ClNO3/c1-4-29(5-2)17-18-32-23-14-11-20(12-15-23)26(27(28)21-9-7-6-8-10-21)22-13-16-24(30)25(19-22)31-3/h6-16,19,30H,4-5,17-18H2,1-3H3/b27-26- |
Standard InChIKey | QRVWKOHAAHLWBP-UHFFFAOYSA-N |
Isomeric SMILES | CCN(CC)CCOC1=CC=C(C=C1)/C(=C(\C2=CC=CC=C2)/Cl)/C3=CC(=C(C=C3)O)OC |
SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC(=C(C=C3)O)OC |
Canonical SMILES | CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC(=C(C=C3)O)OC |
Synonyms | 1-(4-(2-(diethylamino)ethoxy)phenyl)-1-(3-methoxy-4-hydroxyphenyl)-2-phenyl-2-chloroethane 3-methoxy-4-hydroxyclomiphene |
PubChem Compound | 3081117 |
Last Modified | Nov 11 2021 |
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